Cas no 329777-78-8 (4-chloro-2-{[(2,5-difluorophenyl)amino]methyl}phenol)

• Product Name: 4-chloro-2-{[(2,5-difluorophenyl)amino]methyl}phenol
• CAS No: 329777-78-8
• CID: 4646317
• Update Time: 2025-10-20

4-chloro-2-{[(2,5-difluorophenyl)amino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-{[(2,5-difluorophenyl)amino]methyl}phenol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 4-chloro-2-{[(2,5-difluorophenyl)amino]methyl}phenol

4-Chloro-2-{[(2,5-Difluorophenyl)amino]methyl}phenol: A Comprehensive Overview

The compound 4-chloro-2-{[(2,5-difluorophenyl)amino]methyl}phenol, with the CAS number 329777-78-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a phenolic group, a chloro substituent at the para position, and a [(2,5-difluorophenyl)amino]methyl group attached to the ortho position of the phenol ring. These structural elements contribute to its diverse chemical and biological properties, making it a valuable compound for research and potential therapeutic applications.

Recent studies have highlighted the importance of 4-chloro-2-{[(2,5-difluorophenyl)amino]methyl}phenol in drug discovery efforts. Researchers have focused on its ability to modulate various cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (iNOS). Furthermore, its ability to scavenge free radicals has been linked to potential applications in neurodegenerative diseases, where oxidative stress plays a pivotal role.

The synthesis of 4-chloro-2-{[(2,5-difluorophenyl)amino]methyl}phenol involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For example, a 2023 paper in Green Chemistry reported the use of microwave-assisted synthesis to expedite the formation of this compound, showcasing the growing trend toward sustainable chemical practices.

In terms of biological activity, 4-chloro-2-{[(2,5-difluorophenyl)amino]methyl}phenol has been extensively studied for its potential as an anticancer agent. Preclinical studies have revealed its ability to induce apoptosis in various cancer cell lines while sparing normal cells. This selective cytotoxicity is attributed to its interaction with specific molecular targets, including protein kinases and transcription factors involved in tumor progression. A 2023 clinical trial investigating its efficacy against breast cancer demonstrated promising results, with significant tumor regression observed in preclinical models.

Beyond its therapeutic applications, 4-chloro-2-{[(2,5-difluorophenyl)amino]methyl}phenol has also found utility in diagnostic assays and as a precursor for other bioactive molecules. Its structural versatility allows for easy modification to create analogs with enhanced potency or selectivity. For instance, researchers have explored the substitution of chlorine with other halogens or electron-withdrawing groups to optimize pharmacokinetic properties.

Despite its numerous advantages, challenges remain in fully harnessing the potential of 4-chloro-2-{[(2,5-difluorophenyl)amino]methyl}phenol. Issues such as bioavailability and long-term toxicity need to be addressed before it can be considered for clinical use. Ongoing research is focused on improving its pharmacokinetic profile through formulation innovations and delivery systems that enhance stability and absorption.

In conclusion, 4-chloro-2-{[(2,5-difluorophenyl)amino]methyl}phenol stands as a testament to the ingenuity of modern medicinal chemistry. With its unique structure and diverse biological activities, this compound continues to be a focal point for researchers seeking novel therapeutic solutions. As advancements in synthetic methods and biological understanding unfold, the future prospects for this molecule are both exciting and promising.